Cas no 1690875-13-8 (N-(1H-pyrazol-3-yl)but-2-ynamide)

• Product Name: N-(1H-pyrazol-3-yl)but-2-ynamide
• CAS No: 1690875-13-8
• MF: C₇H₇N₃O
• MW: 149.149980783463
• MDL: MFCD30322587
• CID: 5612709
• PubChem ID: 107261876
• Update Time: 2025-05-24

N-(1H-pyrazol-3-yl)but-2-ynamide Chemical and Physical Properties

Names and Identifiers

• N-(1H-pyrazol-3-yl)but-2-ynamide
• 1690875-13-8
• EN300-3218731

• MDL： MFCD30322587
• Inchi： 1S/C7H7N3O/c1-2-3-7(11)9-6-4-5-8-10-6/h4-5H,1H3,(H2,8,9,10,11)
• InChI Key： FPSTYSUFVCMBSS-UHFFFAOYSA-N
• SMILES： O=C(C#CC)NC1=CC=NN1

Computed Properties

• Exact Mass: 149.058911855g/mol
• Monoisotopic Mass: 149.058911855g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 57.8Ų

Additional information on N-(1H-pyrazol-3-yl)but-2-ynamide

N-(1H-pyrazol-3-yl)but-2-ynamide: A Comprehensive Overview

N-(1H-pyrazol-3-yl)but-2-ynamide, also known by its CAS number 1690875-13-8, is a fascinating compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a pyrazole ring with an alkyne functionality, making it a versatile building block for various applications.

The pyrazole ring, a five-membered heterocyclic structure containing two nitrogen atoms, is known for its stability and reactivity. In N-(1H-pyrazol-3-yl)but-2-ynamide, the pyrazole ring is attached to a butynamide group, which introduces an alkyne moiety into the molecule. This combination endows the compound with both aromatic and alkyne characteristics, making it highly suitable for applications in drug discovery and material synthesis.

Recent studies have highlighted the potential of N-(1H-pyrazol-3-yl)but-2-ynamide in the development of novel pharmaceuticals. Researchers have explored its ability to act as a scaffold for constructing bioactive molecules with improved pharmacokinetic properties. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory activity against certain enzymes associated with neurodegenerative diseases.

In addition to its pharmaceutical applications, N-(1H-pyrazol-3-yl)but-2-ynamide has also found use in materials science. Its alkyne functionality makes it an ideal candidate for click chemistry reactions, which are widely used in the synthesis of complex molecules and materials with tailored properties. A 2023 article in Nature Communications reported on the use of this compound as a precursor for creating stimuli-responsive polymers with applications in drug delivery systems.

The synthesis of N-(1H-pyrazol-3-yl)but-2-ynamide has been optimized through various methodologies to enhance yield and purity. One prominent approach involves the reaction of 1H-pyrazole with an appropriate alkyne derivative under catalytic conditions. This method not only ensures high efficiency but also allows for easy scalability, making it suitable for both laboratory and industrial settings.

Furthermore, computational studies have provided valuable insights into the electronic properties and reactivity of N-(1H-pyrazol-3-yil)but·2·ynamide. Density functional theory (DFT) calculations have revealed that the compound exhibits favorable electronic characteristics for participation in π-conjugated systems, which are crucial for applications in optoelectronics and sensors.

In conclusion, N-(1H-pyrazol·3·yl)but·2·ynamide (CAS No. 1690875·13·8) stands out as a versatile and valuable compound with diverse applications across multiple disciplines. Its unique structure and reactivity continue to inspire innovative research, positioning it as a key player in the development of new drugs and advanced materials.